Cas no 2309450-11-9 (2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic acid)

• Product Name: 2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic acid
• CAS No: 2309450-11-9
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 6287142
• PubChem ID: 165791620
• Update Time: 2025-05-24

2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(4-bromophenyl)azepan-4-yl]oxy}acetic acid
• EN300-7428493
• 2309450-11-9
• 2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic acid

• Inchi： 1S/C14H18BrNO3/c15-12-4-2-11(3-5-12)14(19-10-13(17)18)6-1-8-16-9-7-14/h2-5,16H,1,6-10H2,(H,17,18)
• InChI Key： UVUATBKFVSOASH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCNCCC1)OCC(=O)O

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic acid

2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic Acid: A Comprehensive Overview

2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic acid is a compound with the CAS number 2309450-11-9, which has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an azepane ring, a bromophenyl group, and a carboxylic acid moiety. The compound's name itself reflects its structural composition, with the azepane ring serving as a key structural element that contributes to its chemical properties and potential biological activity.

The azepane ring, a seven-membered saturated nitrogen-containing ring, is a distinctive feature of this compound. The presence of the bromophenyl group at the 4-position of the azepane ring introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. Additionally, the carboxylic acid group at the terminal position of the molecule plays a crucial role in its solubility and interaction with biological systems. These structural elements collectively make 2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic acid a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). The azepane ring's ability to act as a rigid scaffold has been leveraged in designing molecules that can target specific receptors with high affinity and selectivity. For instance, research published in 2023 demonstrated that 2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic acid exhibits potent activity against certain GPCR-mediated pathways, making it a valuable tool in the study of neurodegenerative diseases such as Alzheimer's disease.

The synthesis of 2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the azepane ring through cycloaddition reactions or intramolecular cyclization, followed by functionalization with the bromophenyl group and the carboxylic acid moiety. The use of advanced catalytic systems and green chemistry principles has enabled researchers to optimize the synthesis process, ensuring high yields and minimal environmental impact.

In terms of pharmacokinetics, 2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic acid has shown favorable properties in preclinical studies. Its lipophilic nature allows for efficient absorption across biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These characteristics are advantageous for drug candidates targeting chronic conditions that require prolonged therapeutic effects.

Moreover, recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic acid with its target proteins. Molecular docking studies have revealed that the compound binds effectively to specific residues within the active site of GPCRs, enhancing our understanding of its mechanism of action. Such findings are critical for refining drug design strategies and improving therapeutic outcomes.

Looking ahead, 2-{[4-(4-Bromophenyl)azepan-4-yl]oxy}acetic acid holds immense potential for further exploration in both academic research and industrial applications. Its structural versatility makes it an ideal candidate for modifying into derivatives with enhanced efficacy and reduced side effects. As research continues to uncover new insights into its biological activity and pharmacokinetics, this compound is poised to play a pivotal role in advancing novel therapies for complex diseases.